Cas no 35788-46-6 (2-chloro-5-fluorobenzene-1,4-dicarbonitrile)

2-chloro-5-fluorobenzene-1,4-dicarbonitrile structure
35788-46-6 structure
Product Name:2-chloro-5-fluorobenzene-1,4-dicarbonitrile
CAS No:35788-46-6
MF:C8H2ClFN2
MW:180.56628370285
CID:1473529
PubChem ID:215497
Update Time:2025-04-20

2-chloro-5-fluorobenzene-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-fluorobenzene-1,4-dicarbonitrile
    • DTXSID30189312
    • 1,4-Benzenedicarbonitrile, 2-chloro-5-fluoro-
    • SCHEMBL10947192
    • 2-Chloro-5-fluoro-1,4-benzenedicarbonitrile
    • 2-Chloro-5-fluoroterephthalonitrile
    • 35788-46-6
    • CHEMBL3248229
    • Inchi: 1S/C8H2ClFN2/c9-7-1-6(4-12)8(10)2-5(7)3-11/h1-2H
    • InChI Key: IYYZABXJJZVVCE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C#N)C(=CC=1C#N)F

Computed Properties

  • Exact Mass: 179.98916
  • Monoisotopic Mass: 179.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 303°C at 760 mmHg
  • Flash Point: 137°C
  • Refractive Index: 1.56
  • PSA: 47.58
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.